Cas no 182487-42-9 (Methanamine,N-(3-pyridinylmethylene)-, N-oxide, [N(Z)]-)

• Product Name: Methanamine,N-(3-pyridinylmethylene)-, N-oxide, [N(Z)]-
• CAS No: 182487-42-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 113864
• PubChem ID: 5638976
• Update Time: 2025-04-18

Methanamine,N-(3-pyridinylmethylene)-, N-oxide, [N(Z)]- Chemical and Physical Properties

Names and Identifiers

• Methanamine,N-(3-pyridinylmethylene)-, N-oxide, [N(Z)]-
• N-Methyl-N-[(Z)-3-pyridinylmethylene]amine oxide
• (Z)-N-(pyridin-3-ylmethylidene)methylamine N-oxide
• [1-methyl-3-propylimidazolium]Br
• 1H-Imidazolium, 1-methyl-3-propyl-, bromide
• C3mim(1+)Br(1-)
• C-3-pyridyl-N-methyl-nitrone
• CTK3C9304
• SureCN2761372
• Methanamine, N-(3-pyridinylmethylene)-, N-oxide, (Z)- (9CI)
• AKOS002789726
• N-methyl-1-pyridin-3-ylmethanimine oxide
• Z56920097
• 182487-42-9
• SCHEMBL9540941

• Inchi： 1S/C7H8N2O/c1-9(10)6-7-3-2-4-8-5-7/h2-6H,1H3/b9-6-
• InChI Key： VNHLGMCLKIECOD-TWGQIWQCSA-N
• SMILES： [O-]/[N+](/C)=C\C1C=NC=CC=1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 38.96